Cas no 20314-83-4 (3-phenylprop-2-enethioamide)

3-Phenylprop-2-enethioamide is a thiourea derivative characterized by the presence of a phenylpropenyl group attached to a thioamide functional group. This compound is of interest in organic synthesis and medicinal chemistry due to its potential as a versatile intermediate for constructing heterocyclic frameworks, particularly thiazole and pyrimidine derivatives. The thioamide moiety enhances reactivity in nucleophilic and cyclization reactions, while the conjugated phenylpropenyl group may contribute to π-stacking interactions in molecular recognition. Its structural features make it suitable for applications in ligand design and as a precursor for bioactive molecules. The compound is typically handled under inert conditions due to its sensitivity to oxidation.
3-phenylprop-2-enethioamide structure
3-phenylprop-2-enethioamide structure
Product Name:3-phenylprop-2-enethioamide
CAS No:20314-83-4
MF:C9H9NS
MW:163.239460706711
CID:2840466
PubChem ID:10866659
Update Time:2025-10-31

3-phenylprop-2-enethioamide Chemical and Physical Properties

Names and Identifiers

    • 3-phenylprop-2-enethioamide
    • SCHEMBL4625252
    • 20314-83-4
    • (E)-3-phenylprop-2-enethioamide
    • CHEMBL2418962
    • EN300-1869262
    • Inchi: 1S/C9H9NS/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H2,10,11)/b7-6+
    • InChI Key: HIJXCSPSAVIBMJ-VOTSOKGWSA-N
    • SMILES: S=C(/C=C/C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 163.04557046g/mol
  • Monoisotopic Mass: 163.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 58.1Ų

3-phenylprop-2-enethioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1869262-1g
3-phenylprop-2-enethioamide
20314-83-4
1g
$986.0 2023-09-18
Enamine
EN300-1869262-5g
3-phenylprop-2-enethioamide
20314-83-4
5g
$2858.0 2023-09-18
Enamine
EN300-1869262-10g
3-phenylprop-2-enethioamide
20314-83-4
10g
$4236.0 2023-09-18
Enamine
EN300-1869262-0.05g
3-phenylprop-2-enethioamide
20314-83-4
0.05g
$827.0 2023-09-18
Enamine
EN300-1869262-0.1g
3-phenylprop-2-enethioamide
20314-83-4
0.1g
$867.0 2023-09-18
Enamine
EN300-1869262-0.25g
3-phenylprop-2-enethioamide
20314-83-4
0.25g
$906.0 2023-09-18
Enamine
EN300-1869262-0.5g
3-phenylprop-2-enethioamide
20314-83-4
0.5g
$946.0 2023-09-18
Enamine
EN300-1869262-1.0g
3-phenylprop-2-enethioamide
20314-83-4
1g
$986.0 2023-06-01
Enamine
EN300-1869262-2.5g
3-phenylprop-2-enethioamide
20314-83-4
2.5g
$1931.0 2023-09-18
Enamine
EN300-1869262-5.0g
3-phenylprop-2-enethioamide
20314-83-4
5g
$2858.0 2023-06-01

Additional information on 3-phenylprop-2-enethioamide

3-phenylprop-2-enethioamide and CAS No. 20314-83-4: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Biological Applications

3-phenylprop-2-enethioamide, identified by the CAS No. 20314-83-4, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the class of thioamide derivatives, characterized by the presence of a thioamide functional group (–NH–S–), which is known for its unique reactivity and biological activity. The 3-phenylprop-2-enethioamide structure features a conjugated system of double bonds, a phenyl group, and a thioamide moiety, making it a promising candidate for drug development. Recent studies have highlighted its potential in modulating cellular signaling pathways and its utility as a scaffold for the design of novel therapeutics.

The CAS No. 20314-83-4 designation underscores the compound's importance in chemical databases and its relevance to synthetic chemistry. The synthesis of 3-phenylprop-2-enethioamide typically involves a multi-step process, including the coupling of aromatic compounds with thioamide precursors. Researchers have explored various catalytic methods, such as transition-metal-mediated reactions, to enhance the efficiency and selectivity of its preparation. These advancements align with the broader trend in medicinal chemistry to develop sustainable and scalable synthetic routes for complex molecules. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated the use of microwave-assisted synthesis to produce 3-phenylprop-2-enethioamide with high yield and purity, reducing the environmental impact of the process.

In terms of biological activity, 3-phenylprop-2-enethioamide has shown promising results in preclinical studies. Its ability to interact with specific protein targets, such as kinase enzymes and receptor tyrosine kinases, has been linked to its potential applications in oncology and inflammatory diseases. A 2024 review in Drug Discovery Today highlighted the molecule's role as a lead compound for the development of anti-cancer agents, particularly in targeting EGFR (Epidermal Growth Factor Receptor) pathways. Additionally, its antioxidant properties have been investigated for their potential in neurodegenerative disorders, with studies suggesting that the thioamide group contributes to its radical scavenging activity. These findings underscore the compound's versatility and its potential to address multiple therapeutic needs.

The 3-phenylprop-2-enethioamide molecule's structural features also make it an attractive candidate for drug modification. The presence of the phenyl group allows for the introduction of various substituents, enabling the fine-tuning of its pharmacological profile. For example, recent work in Organic & Biomolecular Chemistry (2023) explored the impact of different alkyl substitutions on the molecule's binding affinity to specific receptors. Such studies are critical for optimizing the compound's therapeutic potential while minimizing side effects. Moreover, the conjugated system in 3-phenylprop-2-enethioamide may facilitate interactions with biological membranes, enhancing its bioavailability and cellular uptake. These properties are particularly relevant in the development of targeted drug delivery systems.

Despite its promising applications, the 3-phenylprop-2-enethioamide compound presents challenges in terms of stability and solubility, which are common issues in drug development. Researchers are actively addressing these limitations through the use of nanotechnology-based formulations and prodrug strategies. A 2023 study in Advanced Drug Delivery Reviews demonstrated that encapsulating the compound in lipid nanoparticles significantly improved its solubility and prolonged its release in vivo. Such innovations are crucial for translating the compound's potential into clinical applications. Additionally, computational modeling and molecular dynamics simulations are being employed to predict the molecule's behavior in biological systems, providing valuable insights for further optimization.

Looking ahead, the CAS No. 20314-83-4 compound is poised to play a significant role in the next generation of therapeutics. Its unique structural properties and biological activity make it a valuable tool for both academic research and industrial drug development. As the field of medicinal chemistry continues to evolve, the exploration of 3-phenylprop-2-enethioamide and its derivatives will likely lead to the discovery of new treatments for a wide range of diseases. The ongoing efforts to refine its synthesis, enhance its stability, and expand its applications reflect the dynamic nature of modern pharmaceutical research. With continued advancements, the 3-phenylprop-2-enethioamide compound may become a cornerstone in the quest for innovative and effective medicines.

Furthermore, the 3-phenylprop-2-enethioamide molecule's potential extends beyond traditional pharmaceutical applications. Its electronic properties and photophysical behavior have sparked interest in materials science, particularly in the development of organic semiconductors and photovoltaic materials. A 2024 study in Advanced Materials reported that 3-phenylprop-2-enethioamide derivatives exhibit excellent charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs) and solar cells. This interdisciplinary approach highlights the molecule's adaptability and its potential to contribute to both health and technology sectors.

As the scientific community continues to uncover the properties and applications of 3-phenylprop-2-enethioamide, it is clear that this compound holds significant promise. Its role as a versatile scaffold in drug design, its potential in addressing complex diseases, and its applications in emerging technologies position it as a key player in the future of chemical and biomedical research. The ongoing exploration of its properties, coupled with advancements in synthetic methods and biological understanding, will undoubtedly shape the next chapter in the development of innovative therapeutics and materials.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.